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Clinical and Pharmacokinetic Comparison of RLS
Treatments

The table below synthesizes data on gabapentin enacarbil and common first-line dopamine agonists,

providing a foundation for understanding their relative clinical value.

Key Clinical
. - Common . FDA
. Mechanism  Findings & Dosing &
Medication ) ) ) Adverse o Approval &
of Action Efficacy in Pharmacokinetics
Effects Cost
RLS
Gabapentin Prodrug of Improves Somnolence, Once-daily dosing FDA-approved
Enacarbil [1] gabapentin; International dizziness [1]. (600 mg for RLS) for RLS (2011)
[2] [3] bindsto 020  RLS (IRLS) [1]. Improved, [1]. Cost data
subunit of score and dose-linear not available
voltage- sleep quality bioavailability [3]. in search
gated [1] [4]. results.
calcium Effective for
channels [2]. long-term
maintenance
(12 weeks)
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vs. placebo
[4].
Pramipexole Dopamine Average Nausea, Immediate- and FDA-approved
[5] agonist [5]. rating of dizziness, extended-release for RLS.
6.7/10 from somnolence; tablets [5]. Half-life:  Lower-cost
245 ratings risk of 8.9 hours [5]. generic
on augmentation available
Drugs.com with long-term (~$0.09 per
[5]. 57% RLS use [1]. 0.125 mg
reported tablet) [5].
positive effect
[5].
Ropinirole Dopamine Average Drowsiness Immediate- and FDA-approved
[5] agonist [5]. rating of (may cause extended-release for RLS.
6.4/10 from falling asleep tablets [5]. Half-life:  Lower-cost
334 ratings during 6 hours [5]. generic
on activities); risk available
Drugs.com of (~$0.19-$0.20
[5]. 49% augmentation per 2 mg
reported [5] [1]. tablet) [5].

positive effect

[5].

Key Experimental Data and Methodologies

The clinical data supporting the above comparisons come from rigorous trial designs.

o Efficacy and Safety Trials for Gabapentin Enacarbil: A key 36-week study involved a 24-week

single-blind phase where all patients received gabapentin enacarbil (1200 mg), followed by a 12-

week double-blind phase where responders were randomized to continue the drug or switch to placebo

[4].
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o Primary Endpoint: Time to loss of therapeutic response during the double-blind phase. The
study found a significantly longer time to loss of response for gabapentin enacarbil compared
to placebo [4].

o Key Efficacy Measures: The International RLS (IRLS) Study Group Rating Scale total score
and the Clinical Global Impression of Improvement (CGlI-I) score [1] [4].

¢ Dose-Finding Studies: Clinical trials and a post-hoc meta-analysis indicated that gabapentin

enacarbil has two potential therapeutic dose levels [1]:

o 600 mgl/day: Approved by the FDA for subjective RLS symptoms [1].
o 1200 mgl/day: Found to be effective for both RLS symptoms and severe associated sleep
disturbances, though it is associated with higher rates of somnolence and dizziness [1].

Pharmacological Mode of Action and Pathway

The following diagram illustrates the pathway through which gabapentin enacarbil exerts its therapeutic

effects.
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Therapeutic Effect:
Reduced RLS Symptoms

Click to download full resolution via product page

The diagram title: Gabapentin Enacarbil Mechanism of Action

How to Proceed with a Cost-Effectiveness Analysis

The search results explain why a direct cost-effectiveness analysis is challenging to construct from available

data:

¢ Different Dosing Paradigms: Gabapentin enacarbil's once-daily dosing may improve compliance
[3], while dopamine agonists require consideration of long-term costs associated with managing side
effects like augmentation, which can worsen the condition over time [1].

e Comparative Efficacy vs. Cost: While dopamine agonists have lower-cost generics available [5],
their long-term effectiveness may be limited by augmentation [1]. The value of gabapentin enacarbil
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may lie in its sustained efficacy and different side-effect profile, but a formal analysis weighing these
clinical benefits against its presumably higher drug cost is absent from the search results.

To build a complete analysis, you would need to model these factors using:

e Drug Acquisition Costs: Obtain current pricing for brand-name Horizant (gabapentin enacarbil)
and generic pramipexole/ropinirole.

¢ Clinical Outcome Data: Use the efficacy and safety rates from the tables above.

¢ Health State Utilities: Assign quality-of-life weights (e.g., QALYs) for RLS symptom severity and
drug-related side effects.

e Cost Inputs: Model the direct and indirect costs of managing the condition and adverse events.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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